Cas no 2137688-27-6 (2-(2-ethyloxan-2-yl)ethanethioamide)

• Product Name: 2-(2-ethyloxan-2-yl)ethanethioamide
• CAS No: 2137688-27-6
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 6188032
• PubChem ID: 165740727
• Update Time: 2025-09-28

2-(2-ethyloxan-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethyloxan-2-yl)ethanethioamide
• EN300-1085075
• 2137688-27-6

• Inchi： 1S/C9H17NOS/c1-2-9(7-8(10)12)5-3-4-6-11-9/h2-7H2,1H3,(H2,10,12)
• InChI Key： JXROGQUCDMHQFD-UHFFFAOYSA-N
• SMILES： S=C(CC1(CC)CCCCO1)N

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.3Ų